molecular formula C12H15NO2 B8277137 1-Acetyl-7-hydroxy-2,3,4,5-tetrahydro-1H-benzazepine

1-Acetyl-7-hydroxy-2,3,4,5-tetrahydro-1H-benzazepine

Cat. No. B8277137
M. Wt: 205.25 g/mol
InChI Key: XVMHOKSRHZFRRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acetyl-7-hydroxy-2,3,4,5-tetrahydro-1H-benzazepine is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Acetyl-7-hydroxy-2,3,4,5-tetrahydro-1H-benzazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Acetyl-7-hydroxy-2,3,4,5-tetrahydro-1H-benzazepine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Acetyl-7-hydroxy-2,3,4,5-tetrahydro-1H-benzazepine

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

1-(7-hydroxy-2,3,4,5-tetrahydro-1-benzazepin-1-yl)ethanone

InChI

InChI=1S/C12H15NO2/c1-9(14)13-7-3-2-4-10-8-11(15)5-6-12(10)13/h5-6,8,15H,2-4,7H2,1H3

InChI Key

XVMHOKSRHZFRRT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCCCC2=C1C=CC(=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Acetoxy-1-acetyl-2,3,4,5-tetrahydro-1H-benzazepine (D23, 3.88 g, 16 mmol) was stirred in ethanol (40 ml) as NaOH (1.26 g, 32 mmol) was added in water (5 ml). After stirring for 30 min, the mixture was diluted with water (500 ml), and acidified with 5M HCl. The tan precipitate was filtered off and dried, yielding 2.02 g (63%) of the title compound. A further 0.80 g (25%) of this material was isolated by dichloromethane extraction of the filtrate.
Name
7-Acetoxy-1-acetyl-2,3,4,5-tetrahydro-1H-benzazepine
Quantity
3.88 g
Type
reactant
Reaction Step One
Name
Quantity
1.26 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Quantity
500 mL
Type
solvent
Reaction Step Four
Yield
63%

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